Cas no 836611-08-6 (Benzamide, 4-nitro-2-(octylsulfinyl)-)

• Product name: Benzamide, 4-nitro-2-(octylsulfinyl)-
• CAS No: 836611-08-6
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 1811117

Benzamide, 4-nitro-2-(octylsulfinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-nitro-2-(octylsulfinyl)-

• Inchi： 1S/C15H22N2O4S/c1-2-3-4-5-6-7-10-22(21)14-11-12(17(19)20)8-9-13(14)15(16)18/h8-9,11H,2-7,10H2,1H3,(H2,16,18)
• InChI Key： RDIVPVCCUKFCLX-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C([N+]([O-])=O)C=C1S(CCCCCCCC)=O

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Melting Point: 157-159 °C(Solv: acetone (67-64-1))
• Boiling Point: 511.1±45.0 °C(Predicted)
• pka: 14.43±0.50(Predicted)